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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773 Get Quote

Technical Support Center: Disperse Yellow 211
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Disperse Yellow 211. The information aims to address common challenges related to the

solubility of this dye for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Yellow 211 and what are its basic solubility properties?

Disperse Yellow 211 is a synthetic organic dye belonging to the disperse class of dyes.[1] It is

characterized by its low water solubility.[2][3] It typically appears as a yellow powder.[2][3]

While it is insoluble in water, it is soluble in several organic solvents, including acetone,

ethanol, benzene, and Dimethyl Sulfoxide (DMSO).[4][5]

Q2: I am having trouble dissolving Disperse Yellow 211 in my aqueous buffer. What am I

doing wrong?

Disperse dyes, by nature, have very low solubility in water. Direct dissolution in aqueous

buffers is often unsuccessful. To achieve a stable dispersion or solution for experimental use,

co-solvents, surfactants, or specific formulation strategies are typically required.
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Q3: What are the recommended solvents for preparing a stock solution of Disperse Yellow
211?

For laboratory-scale experiments, Dimethyl Sulfoxide (DMSO) is a commonly recommended

solvent for creating a concentrated stock solution.[2][5] Other potential solvents include

Dimethylformamide (DMF), acetone, and ethanol.[4][5] It is advisable to start with a small

amount of the dye to test its solubility in the chosen solvent before preparing a larger batch.[5]

Q4: Can I improve the solubility of Disperse Yellow 211 by adjusting the pH?

Yes, pH can influence the stability of disperse dye dispersions. For many disperse dyes, a

slightly acidic pH range of 4.5 to 5.5 is optimal for maintaining stability and preventing dye

hydrolysis, which can lead to color changes and precipitation.[6]

Q5: How does temperature affect the solubility of Disperse Yellow 211?

Increasing the temperature generally increases the solubility of disperse dyes.[7] In industrial

dyeing processes, high temperatures (e.g., 120-130°C) are used to enhance dye penetration

into synthetic fibers.[1] For laboratory preparations, gentle warming can aid dissolution in

organic solvents, but care should be taken to avoid solvent evaporation and potential

degradation of the dye.

Troubleshooting Guide: Common Solubility Issues
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Issue Potential Cause Recommended Solution

Precipitation upon addition to

aqueous media

The hydrophobic nature of

Disperse Yellow 211 causes it

to crash out of solution when

introduced to a high

concentration of water.

Prepare a concentrated stock

solution in a water-miscible

organic solvent like DMSO.

Add the stock solution to the

aqueous buffer dropwise while

vortexing or stirring vigorously

to ensure rapid dispersion. The

final concentration of the

organic solvent in the aqueous

medium should be kept as low

as possible to maintain the

stability of the system.

Cloudy or non-uniform solution
The dye is not fully dissolved

or is forming aggregates.

Increase sonication time or

gently warm the solution.

Consider using a co-solvent

system or adding a surfactant

to improve solubility and

prevent aggregation. Ensure

the dye and solvents are pure,

as impurities can affect

solubility.

Color change of the solution

The dye may be degrading or

reacting with components in

the solvent or buffer.

Protect the solution from light

and store it at a low

temperature (-20°C for stock

solutions). Ensure the pH of

the medium is within the

optimal range for the dye's

stability (typically slightly

acidic). Avoid highly alkaline or

acidic conditions.

Inconsistent results between

experiments

Variability in the preparation of

the dye solution.

Standardize the protocol for

preparing the dye solution,

including the source and purity

of the dye, the solvent used,
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the final concentration, and the

storage conditions. Prepare

fresh solutions for critical

experiments.

Quantitative Solubility Data
Specific quantitative solubility data for Disperse Yellow 211 is not readily available in

published literature. However, the following table provides representative solubility data for

structurally similar disperse dyes in common organic solvents to offer a general guideline.

Solvent Disperse Orange 30 Disperse Red 167 Disperse Blue 79

Methanol 0.15 g/L 0.08 g/L 0.05 g/L

Ethanol 0.25 g/L 0.12 g/L 0.07 g/L

Acetone 1.5 g/L 0.8 g/L 0.4 g/L

DMSO > 10 g/L > 5 g/L > 2 g/L

Note: This data is illustrative for similar disperse dyes and may not represent the exact

solubility of Disperse Yellow 211.

Experimental Protocols
Protocol 1: Preparation of a Disperse Yellow 211 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Disperse Yellow 211 in

DMSO.

Materials:

Disperse Yellow 211 (Molecular Weight: 361.74 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh out 3.62 mg of Disperse Yellow 211 powder and place it into a clean, dry

microcentrifuge tube or amber glass vial.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the mixture vigorously for 1-2 minutes until the dye is completely dissolved. A clear

yellow solution should be obtained.

If the dye does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Store the stock solution at -20°C, protected from light.

Protocol 2: Improving Aqueous Dispersion using a
Surfactant (Tween 80)
This protocol provides a method for preparing a working solution of Disperse Yellow 211 in an

aqueous buffer using a surfactant to aid dispersion.

Materials:

10 mM Disperse Yellow 211 stock solution in DMSO (from Protocol 1)

Tween 80 (Polysorbate 80)

Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4)

Vortex mixer

Procedure:
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Prepare the desired volume of your aqueous buffer.

Add Tween 80 to the buffer to a final concentration of 0.05% (v/v). For example, add 50 µL of

a 10% Tween 80 stock solution to 10 mL of buffer.

Vortex the buffer with Tween 80 to ensure the surfactant is evenly distributed.

While vortexing the buffer-surfactant mixture, add the 10 mM Disperse Yellow 211 stock

solution dropwise to achieve the desired final concentration. For example, to make a 10 µM

working solution in 10 mL, add 10 µL of the 10 mM stock solution.

Continue vortexing for another 30 seconds to ensure a uniform dispersion. The resulting

solution should be a clear, colored dispersion.

Visualizations

Stock Solution Preparation

Working Solution Preparation

Weigh Disperse Yellow 211 Add DMSO Vortex / Sonicate 10 mM Stock Solution

Add Stock Solution DropwisePrepare Aqueous Buffer Add Tween 80 Vortex Vortex Final Working Dispersion

Click to download full resolution via product page

Caption: Experimental workflow for preparing a working dispersion of Disperse Yellow 211.
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Problem: Poor Solubility of Disperse Yellow 211

Is an appropriate
organic solvent being used?

(e.g., DMSO, DMF)

Action: Use a recommended
organic solvent for stock solution.

No

Is precipitation occurring
 in aqueous solution?

Yes

Action: Use a surfactant (e.g., Tween 80)
 or co-solvent system.

Yes

Is the solution cloudy
or non-uniform?

No

Action: Increase sonication/vortexing.
Consider gentle warming.

Yes

Result: Stable Solution/Dispersion

No

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting solubility issues with Disperse Yellow 211.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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